Cas no 1261687-65-3 (2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261687-65-3
• MF: C₁₂H₆F₄IN
• MW: 367.080829143524
• CID: 4924112
• Update Time: 2025-06-10

2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F4IN/c13-11-10(17)5-7(6-18-11)8-3-1-2-4-9(8)12(14,15)16/h1-6H
• InChI Key： VKXXYVHVFCMCSG-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)C1C=CC=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine

Research Brief on 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261687-65-3): Recent Advances and Applications

2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261687-65-3) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders, oncology, and infectious diseases. Recent studies have highlighted its potential as a key building block in the construction of novel drug candidates, owing to its unique chemical properties and reactivity.

Recent research has focused on the synthetic utility of 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of diverse functional groups, facilitating the rapid assembly of structurally complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of potent kinase inhibitors, which showed promising activity against resistant forms of cancer.

In addition to its synthetic applications, 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on specific protein targets involved in neurodegenerative diseases. However, further optimization is required to enhance its selectivity and pharmacokinetic properties. Researchers are also exploring its potential as a radiolabeled probe for positron emission tomography (PET) imaging, leveraging the iodine moiety for isotopic substitution.

The safety and handling of 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine have been addressed in recent regulatory reviews. Due to its halogenated nature, the compound requires careful handling under controlled conditions to minimize exposure risks. Current Good Manufacturing Practice (cGMP) guidelines have been updated to include specific recommendations for its storage and transportation, ensuring compliance with international safety standards.

Looking ahead, the continued exploration of 2-Fluoro-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine is expected to yield new insights into its applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expand its utility in targeted therapies and diagnostic tools. Future research will likely focus on optimizing its synthetic routes, improving its biological activity, and exploring its potential in emerging therapeutic areas.